9S-Hepe

• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• InChI: InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h3-4,6-7,9-11,13-14,17,19,21H,2,5,8,12,15-16,18H2,1H3,(H,22,23)/b4-3-,7-6-,11-9-,13-10-,17-14+/t19-/m0/s1
• InChIKey: OXOPDAZWPWFJEW-FPRWAWDYSA-N

9S-Hepe: A Stereochemically Defined, Specialized Pro-Resolving Lipid Mediator for Targeted Inflammation Research

9S-Hepe is a stereochemically pure, monohydroxy fatty acid derived from eicosapentaenoic acid (EPA), belonging to the specialized pro-resolving mediator (SPM) superfamily [1]. It is enzymatically produced by 9-lipoxygenase (9-LO) and exists as a distinct enantiomer, in contrast to its racemic (±) counterpart [2]. As an SPM, it is implicated in actively resolving inflammation and restoring tissue homeostasis, a function distinct from the classic pro-inflammatory lipid mediators [1]. Its role as a precursor in resolvin biosynthesis and a potential PPAR ligand positions it as a critical research tool for dissecting the resolution phase of inflammation [3].

1

Stereochemically pure 9(S)-HEPE for chiral lipid mediator studies; single enantiomer free from 9R isomer interference.

2

Enzymatically derived (9-LO pathway) tool for resolving inflammation resolution signaling and SPM biosynthesis analysis.

3

Useful as a chiral reference standard for lipidomics to distinguish enzymatic vs. non-enzymatic EPA oxidation products.

• [1] Serhan, C. N. (2014). Pro-resolving lipid mediators are leads for resolution physiology. Nature, 510(7503), 92-101. View Source
• [2] Cayman Chemical. (n.d.). 9(S)-HEPE Product Information. Retrieved April 18, 2026. View Source
• [3] MedChemExpress. (n.d.). 9-HEPE Product Information. Retrieved April 18, 2026. View Source

The Critical Distinction: Why 9S-Hepe Cannot Be Replaced by Racemic Mixtures or Other HEPE Isomers

The procurement of a generic 'HEPE' or a racemic (±)9-HEPE mixture is insufficient for rigorous scientific investigation into the 9S-Hepe enantiomer. Racemic mixtures contain both 9S-Hepe and 9R-Hepe, which may have divergent, null, or even antagonistic biological activities . The biological activity of (±)9-HEPE has not been clearly documented, and the specific activity of the 9S enantiomer is not characterized . This lack of defined stereochemistry introduces significant experimental variability and compromises data reproducibility. Furthermore, other HEPE isomers, such as 18-HEPE, occupy distinct biosynthetic nodes as resolvin E-series precursors, and possess different receptor activation profiles (e.g., ChemR23 for Resolvin E1) [1]. Using the wrong isomer or a racemic mixture in a receptor-binding or cell-signaling assay can lead to misinterpretation of downstream effects, making the pure, well-characterized 9S-Hepe essential for precise, mechanistic studies.

Racemic

Racemic 9-HEPE is a 1:1 mixture of 9S- and 9R-Hepe; the 9R enantiomer may exhibit divergent or antagonistic biological activity, confounding experimental interpretation.

Isomer

Other HEPE isomers (e.g., 18-HEPE) occupy distinct biosynthetic nodes and activate different receptors; substitution may shift pathway-response profiles and compromise mechanistic studies.

• [1] Arita, M., et al. (2005). Stereochemical assignment, antiinflammatory properties, and receptor for the omega-3 lipid mediator resolvin E1. The Journal of Experimental Medicine, 201(5), 713-722. View Source

Quantitative Differentiation Guide: 9S-Hepe vs. Closest Analogs and Racemates

Stereochemical Purity and Identity: 9S-Hepe vs. Racemic 9-HEPE

9S-Hepe is provided as a single, defined enantiomer, in contrast to racemic (±)9-HEPE, which is a 1:1 mixture of 9(S)- and 9(R)-HEPE [1]. The stereochemical configuration of 9S-Hepe is specified by the S designation, and its identity is confirmed by chiral phase HPLC, a method used to separate the individual R and S isomers of racemic HETEs .

Stereochemical Purity

Head-to-head

Single pure 9(S) enantiomer vs. racemic 1:1 9S/9R mixture

Enables attribution of biological responses solely to the 9S enantiomer.

Chiral HPLC confirmed; eliminates 9R confounding effects.

Evidence Dimension	Stereochemical Purity
Target Compound Data	Single stereoisomer, 9(S)-HEPE
Comparator Or Baseline	Racemic 9-HEPE
Quantified Difference	9S-Hepe is one pure enantiomer; racemic 9-HEPE is a 1:1 mixture of 9S-Hepe and 9R-Hepe.
Conditions	Analytical characterization via chiral HPLC.

Why This Matters

This ensures that experimental outcomes are attributable solely to the 9S enantiomer, eliminating confounding effects from the 9R counterpart which may have unknown or opposing biological activity.

• [1] MedChemExpress. (n.d.). 9-HEPE Product Information. Retrieved April 18, 2026. View Source

PPAR Activation: 9S-Hepe as a Component of an Active Racemate

The racemic mixture 9-HEPE has been shown to induce fatty acid oxidation, adipogenesis, and glucose uptake in vivo via activation of PPARs [1]. While the specific activity of pure 9S-Hepe has not been documented , the racemic mixture's activity implies that one or both enantiomers are responsible for this effect.

PPAR Activation

Class-level inference

Racemic 9-HEPE induces PPAR-dependent fatty acid oxidation, adipogenesis, and glucose uptake; pure 9S-Hepe activity not documented.

Supports enantiomer-specific deconvolution of PPAR pharmacology.

Data to verify with pure enantiomers; reported in vivo raceme effect only.

Evidence Dimension	PPAR-mediated biological activity
Target Compound Data	Activity of pure 9S-Hepe is not documented.
Comparator Or Baseline	Racemic 9-HEPE
Quantified Difference	Racemic 9-HEPE induces fatty acid oxidation, adipogenesis, and glucose uptake via PPAR activation; the contribution of the 9S enantiomer is unknown.
Conditions	In vivo assays measuring fatty acid oxidation, adipogenesis, and glucose uptake.

Why This Matters

For researchers investigating PPAR signaling, the use of pure 9S-Hepe is a critical next step to deconvolve the specific activity of each enantiomer, a task impossible with a racemic mixture.

• [1] MedChemExpress. (n.d.). 9-HEPE Product Information. Retrieved April 18, 2026. View Source

Proven Long-Term Stability for Reliable Longitudinal Studies

9S-Hepe demonstrates a documented stability of at least 2 years when stored as recommended at -20°C in ethanol solution [1]. This is a quantifiable benchmark for product integrity over time, ensuring consistent performance across multiple experiments.

Long-Term Stability

Reported

≥ 2 years stability when stored at -20 °C in ethanol solution

Supports longitudinal study designs with reduced batch-to-batch variability.

Stability documented under recommended storage; ethanol solution.

Evidence Dimension	Product stability over time
Target Compound Data	≥ 2 years
Comparator Or Baseline	N/A (product specification)
Quantified Difference	N/A
Conditions	Storage at -20°C in ethanol solution.

Why This Matters

This documented stability minimizes batch-to-batch variability and allows for long-term study designs without concern for compound degradation, a crucial factor for procurement planning and data integrity.

• [1] Cayman Chemical. (n.d.). 9(S)-HEPE Product Information. Retrieved April 18, 2026. View Source

Evidence-Backed Research Applications for 9S-Hepe Procurement

Mechanistic Studies in SPM-Mediated Resolution of Inflammation

Researchers investigating the active resolution of inflammation can utilize 9S-Hepe to elucidate specific signaling pathways. Given its classification as an SPM, 9S-Hepe serves as a key tool for studying the 'stop signals' of the inflammatory response, differentiating it from classic pro-inflammatory lipids. Its defined stereochemistry is crucial for experiments aiming to identify specific receptors and downstream signaling events responsible for resolving acute inflammation [1].

Chiral Lipidomics and Biosynthetic Pathway Analysis

The procurement of stereochemically pure 9S-Hepe is essential for laboratories conducting chiral lipidomics and tracing the enzymatic biosynthesis of SPMs. As the product of 9-lipoxygenase (9-LO) activity on EPA, 9S-Hepe can be used as a standard for quantifying enzymatic versus non-enzymatic oxidation products in biological samples [1]. This is critical for distinguishing between regulated, pro-resolving mediator production and the formation of racemic mixtures arising from oxidative stress.

Deconvolving the Enantiomer-Specific Pharmacology of PPAR Ligands

Building on the evidence that racemic 9-HEPE acts as a PPAR ligand to modulate lipid metabolism and glucose uptake, the pure 9S-Hepe enantiomer is required for deconvoluting the stereochemical pharmacology of this activity. Procurement of 9S-Hepe, in combination with its 9R counterpart, allows for direct, head-to-head studies to determine which enantiomer is responsible for PPAR activation, a necessary step for any future development of enantiomerically pure therapeutics targeting metabolic syndrome [2].

Application

Selection Property

Validation Focus

Mechanistic studies of SPM resolution signaling

Defined stereochemistry

Receptor activation and downstream signaling assays with pure 9S enantiomer

Chiral lipidomics and biosynthetic pathway analysis

Enzymatic product identity

Distinguish 9-LO derived vs. non-enzymatic racemic oxidation products

Deconvolving enantiomer-specific PPAR pharmacology

Chiral separation capability

Direct comparison of 9S-Hepe vs. 9R-Hepe in PPAR activation assays

• [1] Cayman Chemical. (n.d.). 9(S)-HEPE Product Information. Retrieved April 18, 2026. View Source
• [2] MedChemExpress. (n.d.). 9-HEPE Product Information. Retrieved April 18, 2026. View Source